Cas no 2172087-35-1 (6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one)
6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one
- 2172087-35-1
- EN300-1599565
-
- Inchi: 1S/C12H9BrF2O2/c1-2-3-6-4-8(16)10-9(17-6)5-7(14)11(13)12(10)15/h4-5H,2-3H2,1H3
- InChI Key: FFVIVQMKJYUZBZ-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=C(C=1F)C(C=C(CCC)O2)=O)F
Computed Properties
- Exact Mass: 301.97540g/mol
- Monoisotopic Mass: 301.97540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1599565-0.05g |
6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one |
2172087-35-1 | 0.05g |
$1247.0 | 2023-06-04 | ||
| Enamine | EN300-1599565-0.1g |
6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one |
2172087-35-1 | 0.1g |
$1307.0 | 2023-06-04 | ||
| Enamine | EN300-1599565-0.25g |
6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one |
2172087-35-1 | 0.25g |
$1366.0 | 2023-06-04 | ||
| Enamine | EN300-1599565-0.5g |
6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one |
2172087-35-1 | 0.5g |
$1426.0 | 2023-06-04 | ||
| Enamine | EN300-1599565-1.0g |
6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one |
2172087-35-1 | 1g |
$1485.0 | 2023-06-04 | ||
| Enamine | EN300-1599565-2.5g |
6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one |
2172087-35-1 | 2.5g |
$2912.0 | 2023-06-04 | ||
| Enamine | EN300-1599565-5.0g |
6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one |
2172087-35-1 | 5g |
$4309.0 | 2023-06-04 | ||
| Enamine | EN300-1599565-10.0g |
6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one |
2172087-35-1 | 10g |
$6390.0 | 2023-06-04 | ||
| Enamine | EN300-1599565-50mg |
6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one |
2172087-35-1 | 50mg |
$1247.0 | 2023-09-23 | ||
| Enamine | EN300-1599565-100mg |
6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one |
2172087-35-1 | 100mg |
$1307.0 | 2023-09-23 |
6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one
Comprehensive Overview of 6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one (CAS No. 2172087-35-1): Properties, Applications, and Research Insights
The compound 6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one (CAS No. 2172087-35-1) is a fluorinated chromenone derivative that has garnered significant attention in pharmaceutical and material science research. With its unique structural features, including a bromine substituent at the 6-position and difluoro groups at the 5,7-positions, this molecule exhibits remarkable electronic properties and bioactivity. Researchers are increasingly exploring its potential as a kinase inhibitor scaffold and fluorescence probe precursor, aligning with current trends in targeted drug discovery and optical materials development.
Recent studies highlight the growing demand for halogenated chromenones like 6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one in medicinal chemistry. The presence of both bromine and fluorine atoms enhances the compound's ability to participate in halogen bonding interactions—a hot topic in drug design that improves binding affinity to protein targets. This property makes it particularly valuable for developing selective enzyme modulators, addressing the pharmaceutical industry's need for more precise therapeutics with fewer side effects.
From a synthetic chemistry perspective, the propyl side chain at the 2-position of 6-bromo-5,7-difluoro-4H-chromen-4-one offers an interesting balance between lipophilicity and metabolic stability. This characteristic has sparked discussions in online forums and research publications about optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in lead compound development. The compound's chromen-4-one core also serves as a versatile building block for creating heterocyclic derivatives, a frequently searched topic among synthetic organic chemists.
In material science applications, the difluoro substitution pattern of this chromenone derivative contributes to its potential as an organic semiconductor component. The electron-withdrawing effects of fluorine atoms combined with the bromine atom's polarizability create an intriguing electronic profile that researchers are investigating for OLED materials and photovoltaic devices. These applications align with the global push toward sustainable energy solutions and advanced display technologies.
The stability and reactivity of 6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one have become subjects of particular interest in process chemistry circles. Many researchers are searching for information about its storage conditions, handling precautions, and compatibility with various reagents. The compound's crystalline properties and solubility characteristics in common organic solvents are frequently discussed parameters that influence its utility in different synthetic applications.
Analytical characterization of CAS 2172087-35-1 typically involves advanced techniques such as NMR spectroscopy (notably 19F NMR due to the fluorine atoms), mass spectrometry, and X-ray crystallography. The distinct chromenone UV-Vis absorption profile makes this compound particularly interesting for photophysical studies, a topic gaining traction in academic search queries related to fluorescent molecular probes and photodynamic therapy agents.
Recent patent literature reveals growing commercial interest in 6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one as an intermediate for various high-value compounds. Its structural features make it suitable for developing anti-inflammatory agents and neuroprotective compounds, addressing two of the most searched therapeutic areas in medical research databases. The chromenone scaffold's versatility allows for diverse modifications that can yield compounds with improved blood-brain barrier permeability—a critical factor in CNS drug development.
Environmental and regulatory aspects of halogenated organic compounds like 6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one are increasingly important discussion points. Researchers are investigating its biodegradation pathways and ecotoxicological profile to ensure sustainable use in industrial applications. These considerations reflect the chemical industry's growing emphasis on green chemistry principles and sustainable synthesis methods.
The future research directions for CAS 2172087-35-1 appear promising, with potential applications expanding into catalysis and supramolecular chemistry. Its ability to serve as a ligand precursor for transition metal complexes is another area attracting research attention, particularly in the development of homogeneous catalysts for organic transformations. These applications respond to the chemical industry's need for more efficient and selective catalytic systems.
In conclusion, 6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one represents a multifaceted compound with significant potential across multiple scientific disciplines. Its unique combination of halogen substituents, chromenone core, and alkyl side chain creates numerous opportunities for innovation in drug discovery, materials science, and synthetic methodology development. As research continues to uncover new applications for this interesting molecule, its importance in both academic and industrial settings is likely to grow substantially.
2172087-35-1 (6-bromo-5,7-difluoro-2-propyl-4H-chromen-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)